Cas no 1251632-07-1 (2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251632-07-1
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 6377937
• PubChem ID: 49665987
• Update Time: 2025-10-28

2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 1251632-07-1
• 2-(4-methylbenzyl)-6-((4-methylpiperidin-1-yl)sulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• F3406-8367
• 2-[(4-methylphenyl)methyl]-6-(4-methylpiperidin-1-yl)sulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-[(4-methylphenyl)methyl]-6-[(4-methylpiperidin-1-yl)sulfonyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• AKOS021905165

• Inchi： 1S/C20H24N4O3S/c1-15-3-5-17(6-4-15)13-24-20(25)23-14-18(7-8-19(23)21-24)28(26,27)22-11-9-16(2)10-12-22/h3-8,14,16H,9-13H2,1-2H3
• InChI Key： PFZRIPJOLJFSHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=CC(C)=CC=3)C(N2C=1)=O)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 400.15691181g/mol
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Introduction to 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251632-07-1)

The compound 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one, identified by its CAS number 1251632-07-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of a sulfonyl group, a triazolopyridine core, and a piperidine moiety suggests potential interactions with biological targets that could be exploited for therapeutic applications.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazolopyridine scaffolds in medicinal chemistry. These structures often exhibit favorable pharmacokinetic properties and can serve as versatile platforms for designing novel bioactive molecules. The specific arrangement of functional groups in 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one may contribute to its unique chemical and biological profile. The 4-methylphenyl substituent and the 4-methylpiperidin-1-yl group are particularly noteworthy, as they can influence both the solubility and binding affinity of the compound towards target proteins.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological pathways. For instance, the sulfonyl group is frequently found in drugs that modulate enzyme activity by forming covalent or non-covalent bonds with key residues in the active site. The triazolopyridine core further enhances its structural diversity, allowing for precise tuning of electronic properties and hydrogen bonding capabilities. These features make it an attractive candidate for developing inhibitors or activators of therapeutic relevance.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for assessing the potential of novel compounds. The molecular architecture of 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one has been subjected to rigorous virtual screening to identify potential binding interactions with known drug targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazolopyridine core. The introduction of the sulfonyl group at the 6-position enhances the compound's bioisosteric properties, potentially improving its metabolic stability and oral bioavailability.

Investigations into the pharmacological effects of 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-yl)sulfonyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one are ongoing in several academic and industrial research laboratories. Initial in vitro studies have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines and anti-inflammatory activity. These findings warrant further exploration through more comprehensive pharmacological assays to elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound's unique structural features make it a valuable tool for studying structure-function relationships in drug design. By leveraging cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers aim to gain deeper insights into how this molecule interacts with biological targets at the atomic level.

The future prospects for 2-(4-methylphenyl)methyl-6-(4-methylpiperidin-1-y)sulfonyl - 2H , 3 H - 1 , 2 , 4 triazolo - 4 , 3 - apyridin - 3 - one (CAS No. 1251632 - 07 - 1) are exciting given its multifaceted potential. As research progresses, it is anticipated that this compound will contribute to the discovery of new therapeutic agents with improved efficacy and reduced side effects. The integration of experimental data with computational modeling will be crucial in optimizing its pharmacological profile and advancing it towards clinical development.